Cas no 1263078-13-2 ((R)-4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine)
(R)-4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine Chemical and Physical Properties
Names and Identifiers
-
- (R)-4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine
- (R)-tert-Butyl 5-(hydroxymethyl)-2,2-dimethylmorpholine-4-carboxylate
- tert-butyl (5R)-5-(hydroxymethyl)-2,2-dimethylmorpholine-4-carboxylate
- A906844
- (R)-tert-Butyl5-(hydroxymethyl)-2,2-dimethylmorpholine-4-carboxylate
- (R)-5-Hydroxymethyl-2,2-dimethyl-morpholine-4-carboxylic acid tert-butyl ester
- 1263078-13-2
- 4-Morpholinecarboxylic acid, 5-(hydroxymethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, (5R)-
- tert-Butyl (R)-5-(hydroxymethyl)-2,2-dimethylmorpholine-4-carboxylate
- AS-36294
- DTXSID701120028
- CS-0171729
- MFCD11053526
- AKOS027329215
-
- MDL: MFCD11053526
- Inchi: 1S/C12H23NO4/c1-11(2,3)17-10(15)13-8-12(4,5)16-7-9(13)6-14/h9,14H,6-8H2,1-5H3/t9-/m1/s1
- InChI Key: YOYWIKXSQOIMTP-SECBINFHSA-N
- SMILES: O1C[C@@H](CO)N(C(=O)OC(C)(C)C)CC1(C)C
Computed Properties
- Exact Mass: 245.16270821g/mol
- Monoisotopic Mass: 245.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 59
Experimental Properties
- Color/Form: Colorless to Yellow Sticky Oil to Semi-Solid
(R)-4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P280;P301+P312;P302+P352;P305+P351+P338
- Storage Condition:Room temperature
(R)-4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 53375-0.25/G |
(R)-4-BOC-5-HYDROXYMETHYL-2,2-DIMETHYL-MORPHOLINE |
1263078-13-2 | 97% | 0.25g |
$497 | 2023-09-17 | |
| AstaTech | 53375-1/G |
(R)-4-BOC-5-HYDROXYMETHYL-2,2-DIMETHYL-MORPHOLINE |
1263078-13-2 | 97% | 1g |
$1397 | 2023-09-17 | |
| Alichem | A449036580-1g |
(R)-tert-Butyl 5-(hydroxymethyl)-2,2-dimethylmorpholine-4-carboxylate |
1263078-13-2 | 97% | 1g |
952.94 USD | 2021-06-15 | |
| AstaTech | 53375-0.1/G |
(R)-4-BOC-5-HYDROXYMETHYL-2,2-DIMETHYL-MORPHOLINE |
1263078-13-2 | 97% | 0.1g |
$273 | 2023-09-17 | |
| abcr | AB283430-250 mg |
(R)-5-Hydroxymethyl-2,2-dimethyl-morpholine-4-carboxylic acid tert-butyl ester, 97%; . |
1263078-13-2 | 97% | 250 mg |
€1,160.10 | 2023-07-20 | |
| Chemenu | CM491680-1g |
(R)-tert-Butyl5-(hydroxymethyl)-2,2-dimethylmorpholine-4-carboxylate |
1263078-13-2 | 97% | 1g |
$911 | 2023-02-03 | |
| TRC | B656770-2.5mg |
(R)-4-Boc-5-Hydroxymethyl-2,2-Dimethyl-Morpholine |
1263078-13-2 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B656770-5mg |
(R)-4-Boc-5-Hydroxymethyl-2,2-Dimethyl-Morpholine |
1263078-13-2 | 5mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B656770-25mg |
(R)-4-Boc-5-Hydroxymethyl-2,2-Dimethyl-Morpholine |
1263078-13-2 | 25mg |
$ 135.00 | 2022-06-07 | ||
| abcr | AB283430-100mg |
(R)-5-Hydroxymethyl-2,2-dimethyl-morpholine-4-carboxylic acid tert-butyl ester, 97%; . |
1263078-13-2 | 97% | 100mg |
€493.50 | 2025-04-21 |
(R)-4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on (R)-4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine
Comprehensive Overview of (R)-4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine (CAS No. 1263078-13-2)
(R)-4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine (CAS No. 1263078-13-2) is a highly specialized chiral building block widely utilized in pharmaceutical synthesis and asymmetric catalysis. This compound, characterized by its morpholine core and Boc-protected amine, plays a pivotal role in the development of bioactive molecules, particularly in the fields of drug discovery and medicinal chemistry. Its unique stereochemistry and functional groups make it a valuable intermediate for constructing complex molecular architectures.
The growing demand for enantiomerically pure compounds in the pharmaceutical industry has positioned (R)-4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine as a critical reagent. Researchers frequently search for "chiral morpholine derivatives" or "Boc-protected amine applications" to explore its synthetic versatility. Recent trends highlight its use in peptide mimetics and small-molecule inhibitors, aligning with the industry's focus on targeted therapies and personalized medicine.
From a structural perspective, the 2,2-dimethyl-morpholine scaffold provides rigidity, while the hydroxymethyl group offers a handle for further derivatization. This dual functionality is often discussed in forums addressing "how to modify morpholine derivatives" or "strategies for Boc deprotection." The compound's stability under various reaction conditions makes it a preferred choice for multi-step syntheses, particularly in API (Active Pharmaceutical Ingredient) manufacturing.
Analytical data for CAS 1263078-13-2 reveals high purity (>98%) by HPLC, with characteristic NMR peaks at δ 1.45 (s, 9H, Boc) and δ 3.75 (m, 1H, CH-OH). These specifications are crucial for researchers querying "spectroscopic characterization of chiral amines." The compound's solubility profile—soluble in DCM, THF, and slightly in water—makes it adaptable to diverse reaction media, a feature frequently mentioned in discussions about "solvent optimization for asymmetric synthesis."
In the context of green chemistry, (R)-4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine aligns with the search for "sustainable chiral auxiliaries." Its efficient synthetic routes (typically 5-6 steps from commercially available (R)-epichlorohydrin) and minimal waste generation respond to the pharmaceutical industry's push toward atom economy. Recent publications have explored its use in flow chemistry setups, addressing the popular query "continuous processing of chiral intermediates."
The compound's applications extend to catalysis, where its tertiary amine moiety participates in hydrogen bonding interactions. This property is increasingly relevant to searches like "organocatalysts for asymmetric aldol reactions." Patent analyses show a steady rise in filings incorporating this morpholine derivative, particularly for kinase inhibitors and GPCR-targeted compounds, reflecting its importance in modern biopharmaceutical research.
Storage recommendations for 1263078-13-2 emphasize protection from moisture (desiccate at 2-8°C), a detail often sought under "handling hygroscopic chiral compounds." Its shelf stability (>24 months when properly stored) makes it cost-effective for industrial-scale applications, a key consideration for queries about "long-term storage of Boc-protected amines."
Emerging studies investigate the compound's potential in PROTAC (Proteolysis Targeting Chimeras) development, responding to the trending search "morpholine linkers in targeted protein degradation." This application capitalizes on the molecule's balanced hydrophilicity/lipophilicity (calculated LogP ~1.2) and spatial geometry—features that dominate discussions in computational chemistry forums.
For quality control, chiral HPLC (typically using Chiralpak AD-H columns) remains the gold standard to verify enantiopurity, addressing the common question "how to analyze chiral morpholine derivatives." The compound's MS data ([M+Na]+ m/z 302.3) serves as a fingerprint for identity confirmation, particularly in high-throughput screening environments.
In summary, (R)-4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine represents a convergence of stereochemical precision and functional diversity, making it indispensable for contemporary organic synthesis. Its alignment with search trends like "chiral building blocks for drug development" and "advanced intermediates for CNS drugs" underscores its relevance in cutting-edge pharmaceutical research.
1263078-13-2 ((R)-4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)